Cas no 2194004-90-3 (N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2194004-90-3
• MF: C₁₃H₁₅BrN₆O₂S
• MW: 399.266199350357
• CID: 5410854
• PubChem ID: 132360737
• Update Time: 2025-06-20

N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{6-bromoimidazo[1,2-a]pyrazin-2-yl}-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• AKOS033564146
• Z1720632415
• 2194004-90-3
• EN300-26612046
• N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide
• N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C13H15BrN6O2S/c1-4-20-9(3)13(8(2)17-20)23(21,22)18-11-7-19-6-10(14)15-5-12(19)16-11/h5-7,18H,4H2,1-3H3
• InChI Key： JHRGAGOGLWTPPY-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(S(NC2=CN3C=C(Br)N=CC3=N2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 398.01606g/mol
• Monoisotopic Mass: 398.01606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -4.82±0.40(Predicted)

Additional information on N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

Introduction to N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide and Its Applications

N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS No: 2194004-90-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various biological and chemical applications. The presence of both imidazo[1,2-a]pyrazine and pyrazole moieties in its molecular structure endows it with distinct pharmacophoric properties that are highly relevant to contemporary drug discovery efforts.

The 6-Bromoimidazo[1,2-a]pyrazin-2-yl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and potent. This segment of the molecule has been extensively studied for its potential in modulating enzyme activity and receptor binding. In recent years, there has been a surge in research focused on developing novel inhibitors targeting enzymes such as kinases and proteases, which are often implicated in various diseases, including cancer. The bromo substituent on the imidazo[1,2-a]pyrazine ring enhances the electrophilicity of the molecule, making it more reactive towards nucleophilic attack by biological targets. This reactivity has been exploited in the design of covalent inhibitors, which can lead to higher affinity and longer duration of action compared to traditional non-covalent inhibitors.

The 1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide component of the compound contributes to its overall pharmacological profile by providing a sulfonamide group that is known to enhance solubility and bioavailability. Sulfonamides have a long history of use in medicine, with several FDA-approved drugs containing this functional group. The sulfonamide moiety can act as a hydrogen bond acceptor, which is crucial for stabilizing interactions with biological targets. Additionally, the ethyl and dimethyl substituents on the pyrazole ring further modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

In recent years, there has been a growing interest in leveraging computational methods to predict the biological activity of novel compounds. Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to model the interactions between N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide and various biological targets. These studies have provided valuable insights into the structural features that contribute to its binding affinity and selectivity. For instance, computational studies have highlighted the importance of the bromo substituent in facilitating interactions with specific amino acid residues in target proteins. This information has been instrumental in guiding medicinal chemists in optimizing the compound's pharmacological properties.

The synthesis of N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the imidazo[1,2-a]pyrazine core through condensation reactions between appropriate precursors. Subsequent functionalization steps are then carried out to introduce the bromo group and the sulfonamide moiety. The introduction of the ethyl and dimethyl groups on the pyrazole ring is typically achieved through alkylation reactions. Each step in the synthesis must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained in high yield.

The biological activity of N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide has been evaluated in several preclinical studies aimed at identifying potential therapeutic applications. Initial studies have shown that this compound exhibits inhibitory activity against various kinases and proteases relevant to cancer biology. For example, it has demonstrated potent inhibition against cyclin-dependent kinases (CDKs), which are known to play a critical role in cell cycle regulation. Additionally, preliminary data suggest that this compound may also inhibit other enzymes involved in tumor progression, such as tyrosine kinases.

The mechanism of action of N-(6-Bromoimidazo[1,2-a]pyrazin-2-yl)-1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide is thought to involve covalent binding to its target enzymes. This covalent interaction leads to irreversible inhibition of enzyme activity, which can result in prolonged effects compared to traditional competitive inhibitors. The covalent nature of this interaction also makes it possible for this compound to exhibit high selectivity towards its target enzymes by forming stable bonds with specific residues within the active site.

In conclusion, N-(6-Bromoimidazo[1,2-a]pyrazin-2-ylyl-)-1-etylethyl35dimethyldihydrogenpyridazine4sulfonylamide) (CAS No: 21 9400 49 03) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As computational methods continue to advance and our understanding of biological targets deepens，this compound will likely play an important role in future drug discovery efforts.